2-(ethylthio)-5-(4-methoxyphenyl)-1-methyl-5,8-dihydropyrido[2,3-d]pyrimidine-4,7(1H,6H)-dione

• IUPAC Name: 2-ethylsulfanyl-5-(4-methoxyphenyl)-1-methyl-6,8-dihydro-5H-pyrido[2,3-d]pyrimidine-4,7-dione
• InChI: InChI=1S/C17H19N3O3S/c1-4-24-17-19-16(22)14-12(9-13(21)18-15(14)20(17)2)10-5-7-11(23-3)8-6-10/h5-8,12H,4,9H2,1-3H3,(H,18,21)
• InChI Key: WFGNQEBWTAEQNO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=O)C2=C(N1C)NC(=O)CC2C3=CC=C(C=C3)OC
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

Pyrido[2,3-d]pyrimidines are a class of compounds that have shown a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines can vary depending on their specific structure and the biological target. They have been found to inhibit various targets such as tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors.

Future Directions

Pyrido[2,3-d]pyrimidines are an emerging scaffold in medicinal chemistry. Future research will likely focus on designing new selective, effective, and safe agents based on this scaffold for various therapeutic applications.